Cas no 163451-82-9 (2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid)

• Product Name: 2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid
• CAS No: 163451-82-9
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 1346941
• PubChem ID: 87571097
• Update Time: 2025-07-20

2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-(2-hydroxyethoxy)-
• 4-(2-Hydroxyethoxy)salicylic Acid
• 2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid
• H0730
• 2-Hydroxy-4-(2-hydroxyethoxy)benzoic acid, AldrichCPR
• CS-0336944
• InChI=1/C9H10O5/c10-3-4-14-6-1-2-7(9(12)13)8(11)5-6/h1-2,5,10-11H,3-4H2,(H,12,13)
• 2-Hydroxy-4-(2-hydroxyethoxy)benzoicacid
• 2-hydroxy-4-(2-hydroxy-ethoxy)benzoic acid
• MFCD00143215
• 2-Hydroxy-4-(2-hydroxyethoxy)benzoic acid #
• 163451-82-9
• T71885
• SCHEMBL632103
• INEIMLMPQGJCGK-UHFFFAOYSA-

• MDL： MFCD00143215
• Inchi： 1S/C9H10O5/c10-3-4-14-6-1-2-7(9(12)13)8(11)5-6/h1-2,5,10-11H,3-4H2,(H,12,13)
• InChI Key： INEIMLMPQGJCGK-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 198.0528
• Monoisotopic Mass: 198.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.4±0.1 g/cm3
• Melting Point: 206°C
• Boiling Point: 420.1±35.0 °C at 760 mmHg
• Flash Point: 173.2±19.4 °C
• PSA: 86.99
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid

Comprehensive Overview of 2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid (CAS No. 163451-82-9): Properties, Applications, and Industry Insights

2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid (CAS No. 163451-82-9) is a multifunctional organic compound gaining traction in pharmaceutical, cosmetic, and specialty chemical industries. Its unique molecular structure, combining a benzoic acid core with hydroxyethoxy and hydroxyl functional groups, enables versatile applications. This article delves into its physicochemical properties, synthesis pathways, and emerging uses while addressing trending topics like "sustainable UV filters" and "green chemistry alternatives."

The compound’s CAS No. 163451-82-9 is frequently searched in scientific databases, reflecting its relevance in R&D. Its dual hydroxyl groups enhance solubility in polar solvents, making it ideal for formulations requiring water compatibility. Recent studies highlight its potential as a non-irritating skin care additive, aligning with the growing demand for gentle cosmetic ingredients. Users often inquire about its stability under UV light, a critical factor for sunscreen and polymer stabilizer applications.

In pharmaceuticals, 2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid serves as an intermediate for biodegradable drug carriers. Its low toxicity profile (as per OECD guidelines) positions it as a safer alternative to traditional aromatic acids. Industry forums frequently discuss its role in anti-aging formulations, leveraging its antioxidant properties. SEO analytics reveal related queries such as "natural-derived benzoic acid derivatives" and "eco-friendly preservatives," underscoring its alignment with clean-label trends.

Synthesis of CAS No. 163451-82-9 typically involves etherification of salicylic acid derivatives, with recent optimizations focusing on catalyst-free reactions to reduce environmental impact. Researchers emphasize its compatibility with enzymatic processes, a hotspot in white biotechnology discussions. Analytical methods like HPLC purity testing and FTIR characterization are commonly associated with this compound in peer-reviewed literature.

From a commercial perspective, 2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid is gaining attention in bio-based polymer production. Its ability to act as a crosslinking agent for biodegradable plastics addresses circular economy goals. Market reports link it to hair conditioning agents and pH adjusters, with patent filings showing a 20% annual growth in related applications. FAQs like "shelf life of hydroxyethoxy benzoates" or "scalability of green synthesis routes" dominate niche forums.

Regulatory compliance is another key focus. The compound’s GRAS (Generally Recognized as Safe) status in certain jurisdictions supports its use in food-contact materials. Environmental studies highlight its rapid degradation in aquatic systems, a feature highlighted in green chemistry webinars. Manufacturers increasingly adopt lifecycle assessment (LCA) frameworks to showcase its sustainability advantages.

In conclusion, 2-Hydroxy-4-(2-hydroxyethoxy)benzoic Acid (CAS No. 163451-82-9) bridges innovation and sustainability across industries. Its adaptability to clean beauty trends and biodegradable material development ensures long-term relevance. Future research may explore its synergistic effects with natural extracts, further solidifying its position in next-generation formulations.